Cas no 1373232-44-0 (Methyl 4-(3-aminophenyl)-2-fluorobenzoate hydrochloride)
Methyl 4-(3-aminophenyl)-2-fluorobenzoate hydrochloride is a fluorinated aromatic compound featuring both an ester and an amine functional group, rendered as a stable hydrochloride salt. Its structural properties make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring fluorinated aromatic scaffolds. The presence of the fluorine atom enhances metabolic stability and bioavailability, while the amine group allows for further derivatization. The hydrochloride form ensures improved solubility and handling characteristics. This compound is suited for applications in medicinal chemistry research, where precise functional group manipulation is critical for optimizing drug candidates.
1373232-44-0 structure
Product Name:Methyl 4-(3-aminophenyl)-2-fluorobenzoate hydrochloride
CAS No:1373232-44-0
MF:C14H13ClFNO2
MW:281.709926366806
MDL:MFCD22192479
CID:1037612
PubChem ID:70701219
Update Time:2025-05-21
Methyl 4-(3-aminophenyl)-2-fluorobenzoate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3'-amino-3-fluoro-[1,1'-biphenyl]-4-carboxylate hydrochloride
- AK108149
- ANW-74923
- CTK8C5257
- KB-256232
- 1373232-44-0
- MFCD22192479
- CS-0445596
- Methyl 3'-amino-3-fluoro[1,1'-biphenyl]-4-carboxylate--hydrogen chloride (1/1)
- SB82350
- [1,1'-Biphenyl]-4-carboxylic acid, 3'-amino-3-fluoro-, methyl ester, hydrochloride (1:1)
- Methyl 4-(3-aminophenyl)-2-fluorobenzoate HCl
- YEC23244
- DTXSID10743971
- Methyl3'-amino-3-fluoro-[1,1'-biphenyl]-4-carboxylatehydrochloride
- Methyl 4-(3-aminophenyl)-2-fluorobenzoate hydrochloride
- METHYL 4-(3-AMINOPHENYL)-2-FLUOROBENZOATE, HCL
- BS-20829
- methyl 4-(3-aminophenyl)-2-fluorobenzoate;hydrochloride
-
- MDL： MFCD22192479
- Inchi： 1S/C14H12FNO2.ClH/c1-18-14(17)12-6-5-10(8-13(12)15)9-3-2-4-11(16)7-9;/h2-8H,16H2,1H3;1H
- InChI Key： XGCWMHLJNLWDHO-UHFFFAOYSA-N
- SMILES： Cl.FC1=C(C(=O)OC)C=CC(=C1)C1C=CC=C(C=1)N
Computed Properties
- Exact Mass: 281.06200
- Monoisotopic Mass: 281.0618845g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 298
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.32000
- LogP: 4.24470
Methyl 4-(3-aminophenyl)-2-fluorobenzoate hydrochloride Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 4-(3-aminophenyl)-2-fluorobenzoate hydrochloride Customs Data
- HS CODE：2922499990
- Customs Data：
China Customs Code:
2922499990Overview:
2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%
Methyl 4-(3-aminophenyl)-2-fluorobenzoate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019109691-5g |
Methyl 3'-amino-3-fluoro-[1,1'-biphenyl]-4-carboxylate hydrochloride |
1373232-44-0 | 95% | 5g |
469.68 USD | 2021-06-17 | |
| TRC | M328808-100mg |
Methyl 4-(3-aminophenyl)-2-fluorobenzoate hydrochloride |
1373232-44-0 | 100mg |
$81.00 | 2023-05-17 | ||
| TRC | M328808-250mg |
Methyl 4-(3-aminophenyl)-2-fluorobenzoate hydrochloride |
1373232-44-0 | 250mg |
$155.00 | 2023-05-17 | ||
| TRC | M328808-500mg |
Methyl 4-(3-aminophenyl)-2-fluorobenzoate hydrochloride |
1373232-44-0 | 500mg |
$236.00 | 2023-05-17 | ||
| TRC | M328808-1g |
Methyl 4-(3-aminophenyl)-2-fluorobenzoate hydrochloride |
1373232-44-0 | 1g |
$333.00 | 2023-05-17 | ||
| abcr | AB335690-1 g |
Methyl 4-(3-aminophenyl)-2-fluorobenzoate hydrochloride; 98% |
1373232-44-0 | 1g |
€246.00 | 2023-04-26 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M181351-1g |
Methyl 4-(3-aminophenyl)-2-fluorobenzoate hydrochloride |
1373232-44-0 | 98% | 1g |
¥1045.90 | 2023-09-01 | |
| 1PlusChem | 1P0013LF-5g |
[1,1'-Biphenyl]-4-carboxylic acid, 3'-amino-3-fluoro-, methyl ester, hydrochloride (1:1) |
1373232-44-0 | 98% | 5g |
$699.00 | 2025-02-18 | |
| 1PlusChem | 1P0013LF-1g |
[1,1'-Biphenyl]-4-carboxylic acid, 3'-amino-3-fluoro-, methyl ester, hydrochloride (1:1) |
1373232-44-0 | 98% | 1g |
$185.00 | 2025-02-18 | |
| abcr | AB335690-1g |
Methyl 4-(3-aminophenyl)-2-fluorobenzoate hydrochloride, 98%; . |
1373232-44-0 | 98% | 1g |
€246.00 | 2025-03-19 |
Methyl 4-(3-aminophenyl)-2-fluorobenzoate hydrochloride Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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